Cas no 2227817-39-0 (rac-(1R,3R)-3-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227817-39-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 6319390
• PubChem ID: 96001911
• Update Time: 2025-05-23

rac-(1R,3R)-3-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid
• 2227817-39-0
• rac-(1R,3R)-3-[4-(dimethylamino)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1833427

• Inchi： 1S/C14H19NO2/c1-14(2)11(12(14)13(16)17)9-5-7-10(8-6-9)15(3)4/h5-8,11-12H,1-4H3,(H,16,17)/t11-,12+/m1/s1
• InChI Key： BSDVENFWMMHAPH-NEPJUHHUSA-N
• SMILES： OC([C@@H]1[C@@H](C2C=CC(=CC=2)N(C)C)C1(C)C)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.5Ų

Additional information on rac-(1R,3R)-3-4-(dimethylamino)phenyl-2,2-dimethylcyclopropane-1-carboxylic acid

Racemic (1R,3R)-3-[4-(Dimethylamino)phenyl]-2,2-dimethylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS number 2227817-39-0, commonly referred to as rac-(1R,3R)-3-[4-(dimethylamino)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, which contribute to its potential applications in drug design and material science. Recent studies have highlighted its intriguing properties, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a cyclopropane ring system, which is a three-membered carbon ring known for its high ring strain and reactivity. The dimethylamino phenyl group attached to the cyclopropane ring introduces additional complexity and functionality. This group is known for its ability to act as a hydrogen bond donor or acceptor, depending on the chemical environment. The carboxylic acid group at the 1-position of the cyclopropane further enhances the molecule's versatility, enabling it to participate in various chemical reactions such as esterification or amidation.

Recent advancements in synthetic chemistry have allowed researchers to develop efficient methods for synthesizing this compound. One such method involves the use of stereoselective cyclopropanation techniques, which enable the precise control of stereochemistry at the 1R and 3R positions. This level of control is crucial for ensuring the compound's biological activity and stability. The synthesis process typically begins with the preparation of a suitable precursor, followed by a series of carefully optimized reactions to achieve the desired product.

From a pharmacological perspective, this compound has shown promise in various biological assays. Its ability to interact with specific protein targets makes it a potential candidate for drug development. For instance, studies have demonstrated that the dimethylamino phenyl group can modulate the activity of certain enzymes involved in metabolic pathways. Additionally, the cyclopropane ring contributes to the molecule's lipophilicity, which is an essential property for drug candidates aiming to cross cellular membranes.

One of the most recent breakthroughs involving this compound is its application in antibiotic development. Researchers have found that it exhibits potent activity against multidrug-resistant bacterial strains, a pressing concern in modern medicine. The compound's ability to disrupt bacterial cell membranes without inducing resistance mechanisms has been particularly encouraging. Furthermore, its stereochemical configuration plays a critical role in determining its efficacy and selectivity against bacterial targets.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its unique structural properties make it an attractive candidate for designing advanced materials with tailored mechanical or electronic properties. For example, studies have shown that incorporating this compound into polymer matrices can enhance their thermal stability and mechanical strength.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on identifying microbial communities capable of metabolizing this compound under various environmental conditions. These studies have revealed that certain soil bacteria possess enzymes capable of breaking down the dimethylamino phenyl group, suggesting that this compound may not persist long-term in natural ecosystems.

In conclusion, rac-(1R,3R)-3-[4-(dimethylamino)phenyl]-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No: 2227817-39-0) represents a fascinating example of how complex molecular structures can be harnessed for diverse applications across multiple scientific disciplines. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be a subject of intense interest within the scientific community.